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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Carbaryl-d7, an
isotopically labeled form of Carbaryl used as an internal standard in analytical chemistry. Given
that the toxicological properties of deuterated compounds are generally considered to be
similar to their non-deuterated counterparts, this guide extensively references data from studies
on Carbaryl to provide a thorough safety profile. The information is presented to meet the
needs of researchers, scientists, and professionals in drug development, with a focus on
detailed data, experimental methodologies, and visual representations of key concepts.

Chemical and Physical Properties

Carbaryl-d7 is a white to gray, odorless crystalline solid.[1] Its physicochemical properties are
crucial for understanding its behavior in experimental and environmental systems.
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Property

Value

Reference

Chemical Name

1-Naphthalenyl-d7-

[2]

methylcarbamate
CAS Number 362049-56-7 [2]
Molecular Formula C12H4D7NO2 [2]
Molecular Weight 208.26 g/mol [2]
Physical State Solid [1]

White to grayish crystalline

Appearance . [1]
solid
Odor Odorless [1]
In water: 110 mg/L at 22 °C.
. Soluble in most polar organic
Solubility [1]

solvents such as acetone,

isopropanol, and xylene.

Vapor Pressure

4.1 x 107> mmHg at 25 °C

[3]

Stability

Stable under normal
conditions.[4] Hydrolyzes in

alkaline media.

Hazard Identification and GHS Classification

Carbaryl-d7 is classified as a hazardous substance. The following table summarizes its GHS

classification.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

) o H351: Suspected of causing
Carcinogenicity 2

cancer
Hazardous to the Aquatic ] o
1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic

Environment, Chronic Hazard

H410: Very toxic to aquatic life

with long lasting effects

Data sourced from multiple SDS.[4][5]

Toxicological Data

The toxicological profile of Carbaryl is well-documented. The following tables summarize key

acute and chronic toxicity data.

, Toxici

Route Species Value Reference

Oral LDso Rat (male) 302.6 mg/kg [2][6]

Oral LDso Rat (female) 311.5 mg/kg [2][6]

Oral LDso Rabbit 710 mg/kg [2][6]

Dermal LDso Rat >2000 mg/kg [2][6]

Dermal LDso Rabbit >2000 mg/kg [2][6]

Inhalation LCso Rat >3.4 mg/L [2][6]

Skin and Eye Irritation
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Test Species Result Reference
Skin Irritation Rabbit Not an irritant [2][6]
Eye Irritation Rabbit Not an irritant [2][6]

Carcinogenicity

The U.S. Environmental Protection Agency (EPA) has classified Carbaryl as "likely to be

carcinogenic to humans."[7][8]

Species Finding

Reference

Increased incidence of blood
Mouse (male) vessel tumors

(hemangiosarcomas).

Higher incidences of bladder

Rat
tumors.

luct | Devel | Toxici

Reference

Species Effect

No reproductive effects

observed. Developing rats

Rat .
showed lower body weight and
incomplete bone formation.

) Young had lower body weights

Rabbit

at moderate doses.

Experimental Protocols

The following are detailed methodologies for key toxicological studies, based on OECD

guidelines and specific study descriptions for Carbaryl.

Acute Oral Toxicity (modified from OECD Guideline 423)
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» Objective: To determine the acute oral toxicity of a substance.

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are
used. Animals are fasted overnight before dosing.

o Dose Administration: The test substance is administered as a single oral dose via gavage.
For Carbaryl, doses would be selected around the known LDso values (e.g., 300 mg/kg).

e Procedure: A stepwise procedure is used, starting with a dose expected to cause toxicity.
Typically, three animals are used per step.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
behavior, tremors, convulsions, salivation), and body weight changes for at least 14 days.
[10]

Pathology: A gross necropsy is performed on all animals at the end of the study.

Acute Dermal Irritation (modified from OECD Guideline
404)

» Objective: To assess the potential for a substance to cause skin irritation.
» Test Animals: Albino rabbits are typically used.[11]

e Procedure: A small area of the animal's skin is shaved. The test substance (0.5 g for solids)
is applied to the skin and covered with a gauze patch for a 4-hour exposure period.[12]

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[13] The severity of the reactions is scored.

Acute Eye Irritation (modified from OECD Guideline 405)

o Objective: To determine the potential of a substance to cause eye irritation or damage.
o Test Animals: Albino rabbits are the preferred species.[14]

e Procedure: A single dose of the test substance (e.g., 0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.[14]
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» Observations: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. The severity of the lesions is
scored. The observation period can be extended up to 21 days to assess the reversibility of
the effects.[14]

Carcinogenicity Bioassay (based on rodent studies)

¢ Objective: To evaluate the carcinogenic potential of a substance over the lifetime of an
animal.

o Test Animals: Rats and mice are commonly used.

e Procedure: Animals are exposed to the test substance in their diet for an extended period,
typically 2 years.[6] For Carbaryl, dietary concentrations were administered to achieve
specific daily doses.

o Observations: Animals are monitored for clinical signs of toxicity, body weight changes, and
tumor development.

« Pathology: A complete histopathological examination of all organs and tissues is performed
at the end of the study.

Mechanism of Action and Signaling Pathway

The primary mechanism of toxicity for Carbaryl is the inhibition of the enzyme
acetylcholinesterase (AChE).[2][15][16][17]
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Caption: Mechanism of Carbaryl's toxicity through the inhibition of acetylcholinesterase.

Experimental and Safety Workflows
GHS Hazard Classification Workflow

The Globally Harmonized System (GHS) provides a logical approach to classifying chemical
hazards based on toxicological data.
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Caption: A simplified workflow for GHS hazard classification based on toxicological data.

Safe Handling and Personal Protective Equipment
(PPE)

Given the toxicological profile of Carbaryl-d7, strict adherence to safety protocols is
mandatory.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

o Personal Protective Equipment:
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If working with powders or aerosols, use a NIOSH-approved
respirator.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First-Aid Measures

o If Swallowed: Immediately call a poison control center or doctor. Do not induce vomiting.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a
poison control center or doctor for further treatment advice.

« If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-
20 minutes.

 If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing eye. Call a poison
control center or doctor for treatment advice.

First-aid measures are based on general recommendations for Carbaryl.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste and residues in accordance with local, state, and federal
regulations. Do not allow to enter drains or waterways.

This technical guide provides a comprehensive summary of the available safety data for
Carbaryl-d7. Researchers and other professionals should always consult the specific Safety
Data Sheet provided by the manufacturer before handling this chemical and adhere to all
recommended safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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